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Compound of Interest

Compound Name: Longipedlactone E

Cat. No.: B15242868

A comprehensive review of scientific literature reveals no specific compound identified as
"Longipedlactone E." Extensive searches of chemical databases and scientific publications
did not yield any data on the discovery, chemical structure, or biological activity of a molecule
with this name. This suggests that "Longipedlactone E" may be a novel, as-yet-unpublished
compound, a misnomer, or a compound with limited accessible documentation.

However, the search did provide information on related compounds, the "Longipedlactones,”
and on the chemical constituents of Matthiola longipetala, a plant with a phonetically similar
name. This report summarizes the available information on these related topics, which may be
of interest to researchers in the field of natural product chemistry and drug development.

The Longipedlactone Family of Triterpenoids

While "Longipedlactone E" remains unidentified, several other members of the
Longipedlactone family have been isolated and characterized. For instance, Longipedlactone G
(CHEMBL1077102) is a known triterpenoid with the molecular formula C30H3807.[1] Another
related compound, Longipedlactone J, has been isolated from the stems of Kadsura
heteroclita.[2] Phytochemical investigation of this plant led to the isolation of several
compounds, including triterpenoids and lignans.[2] Some of these compounds have
demonstrated weak to moderate anti-HIV activity.[2]

Chemical Constituents of Matthiola longipetala
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Matthiola longipetala, commonly known as night-scented stock, is an aromatic herb that has
been the subject of phytochemical analysis.[3][4][5] Studies on the methanol extract of this
plant have identified a variety of chemical components, with fatty acids and their derivatives
being the major constituents.[3][4]

A 2023 study published in MDPI characterized 37 chemical compounds from the methanol
extract of Egyptian M. longipetala.[3] The major identified compounds were ascaridole epoxide
(a monoterpene) and methyl (E)-octadec-11-enoate (a fatty acid ester).[3][4] The chemical
classes of the identified compounds are summarized in the table below.

Chemical Class Percentage of Total Identified Compounds
Fatty Acids and Lipids 50.8%

Oxygenated Hydrocarbons 19.15%

Terpenoids 12.71%

Carbohydrates 10.21%

Amines 4.85%

Steroids 2.26%

Data from El-Amier, Y. A, et al. (2023). Bioactive
Chemical Constituents of Matthiola longipetala
Extract Showed Antioxidant, Antibacterial, and
Cytotoxic Potency. MDPI.[3]

The extracts of M. longipetala have shown promising biological activities, including antioxidant,
antibacterial, and cytotoxic effects.[3][4] The leaf extract, in particular, demonstrated significant
antioxidant activity.[3][4]

Conclusion

In conclusion, there is currently no scientific literature available for a compound specifically
named "Longipedlactone E." Researchers interested in this area may find it fruitful to
investigate the broader family of Longipedlactones, which have been isolated from plants such
as Kadsura heteroclita and exhibit interesting biological activities. Furthermore, the plant
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Matthiola longipetala, while not a source of Longipedlactones based on current knowledge,
possesses a diverse array of bioactive compounds that warrant further investigation for
potential drug development.

For researchers and scientists, the absence of "Longipedlactone E" in the literature presents
a potential opportunity for new discovery. Should this compound be isolated and identified in
the future, its characterization and biological evaluation would be a valuable addition to the field
of natural product chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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